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Compound of Interest

1-(4-bromobenzyl)-3-nitro-1H-
Compound Name:

pyrazole
CAS No.: 957320-40-0
Cat. No.: B2485102

Get Quote

Executive Summary

1-(4-bromobenzyl)-3-nitro-1H-pyrazole (CAS Registry Number: Dependent on specific
isomer, typically derived from 26621-44-3 precursors) is a functionalized nitroazole scaffold.[1]
It serves as a pivotal electrophilic intermediate for cross-coupling reactions (e.g., Suzuki-
Miyaura) or nitro-reduction to generate aminopyrazoles for pharmaceutical cores.[1]

This guide details the structural elucidation of the compound, addressing the critical challenge
of regioselectivity (N1- vs. N2-alkylation) inherent to nitropyrazole chemistry.[1]

Synthetic Pathway & Regioselectivity

The synthesis involves the nucleophilic substitution (

) of 3-nitro-1H-pyrazole with 4-bromobenzyl bromide.[1] A major technical hurdle is controlling
the site of alkylation.[2] The pyrazole ring, tautomeric in solution, presents two nucleophilic
nitrogen atoms.
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o N1-Alkylation (Major Product): Yields the thermodynamically favored 1-(4-bromobenzyl)-3-
nitro-1H-pyrazole.[1]

e N2-Alkylation (Minor Product): Yields the kinetically competitive 1-(4-bromobenzyl)-5-nitro-
1H-pyrazole.[1]

Experimental Protocol

Reagents: 3-Nitro-1H-pyrazole (1.0 eq), 4-Bromobenzyl bromide (1.1 eq),

(2.0 eq), DMF or Acetone.[1][3]

 Dissolution: Dissolve 3-nitro-1H-pyrazole in anhydrous DMF.
e Deprotonation: Add

and stir at RT for 30 min to generate the pyrazolate anion.

» Alkylation: Dropwise addition of 4-bromobenzyl bromide.[1][2] Stir at 60°C for 4—-6 hours.
o Workup: Quench with water, extract with EtOAC.

 Purification: The isomers typically differ significantly in polarity.[2] The 3-nitro isomer (less
polar) elutes first in Hexane/EtOAc systems compared to the 5-nitro isomer.[1][2]

Reaction Workflow Visualization
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Click to download full resolution via product page

Figure 1: Synthetic workflow highlighting the critical separation step for regiochemical purity.[1]

Detailed Spectroscopic Data

The following data represents the purified 3-nitro isomer. The distinction from the 5-nitro isomer
is confirmed by the chemical shift of the pyrazole protons and the NOE (Nuclear Overhauser
Effect) interactions between the benzyl methylene and the adjacent pyrazole proton.[2]
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Proton NMR ( NMR)

Solvent;

or
(Values typical for

) Frequency: 400 MHz[1][2]
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Proton
Assignment

Shift (

» PpmM)

Multiplicity

Integral

Coupling (

, H2)

Structural
Insight

H-5
(Pyrazole)

7.45—-7.55

Doublet (d)

1H

Deshielded
by adjacent
N1;
diagnostic for
3-nitro isomer
(5-nitro H-3 is
typically more
upfield).[1]

Ar-H (Ortho
to Br)

7.51

Doublet (d)

2H

Part of
AA'BB'
system of the
4-
bromophenyl
group.[1][2]

Ar-H (Meta to
Br)

7.18

Doublet (d)

2H

Part of
AA'BB'
system;
closer to the
methylene
linker.[1][2]

H-4
(Pyrazole)

6.90 - 6.95

Doublet (d)

1H

Upfield
pyrazole
proton;
couples with
H-5.[1][2]

Benzyl

5.35-5.40

Singlet (s)

2H

Diagnostic
singlet; shift
confirms N-
alkylation (O-
alkylation
would be
>6.0 ppm).[1]
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Carbon-13 NMR ( NMR)

Solvent;

Frequency: 100 MHz[1][2]

Shift (
Carbon Environment Assignment
» PpmM)

Ipso-carbon bearing the nitro
C-NO2 (C-3) ~155.0

group.[1]

Quaternary carbon of the
Ar-C (Ipso) ~1375 benzene ring attached to

[11[2]

Aromatic CH (Ortho to
Ar-C (CH) ~132.2 _

Bromine).[1][2]

CH adjacent to Nitrogen (N1).
Pyrazole C-5 ~130.5

[1][2]

Aromatic CH (Meta to
Ar-C (CH) ~129.8 _

Bromine).[1][2]

Quaternary carbon attached to
Ar-C (Br) ~122.8 Bromine (distinctive low

intensity).[1][2]

CH beta to the nitro group.[1]
Pyrazole C-4 ~103.5

[2]
Benzyl 540 Benzylic methylene carbon.[1]

[2]

Mass Spectrometry (MS)

Method: ESI (Electrospray lonization) or APCI Mode: Positive (

)2
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e Molecular Formula:

[1][2]

o Exact Mass: 280.98 (for

)2

e Observed Peaks (

):

o 282.0:

[112]
o 284.0:
[11(2]

 |sotopic Pattern: A characteristic 1:1 doublet ratio is observed due to the natural abundance
of

and

isotopes.[2] This is the primary confirmation of the bromine atom's presence.[2]

Infrared Spectroscopy (IR)

Medium: KBr Pellet or ATR (Neat)
e 3120 cm~*: C-H stretch (Aromatic/Pyrazole).[2]
e 1540 cm~1:

Asymmetric stretch (Strong).[2]

e 1360 cm™1:

Symmetric stretch (Strong).
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e 1070 cm~%: C-Br stretch (Moderate to Strong).[1][2]

Structural Validation Logic

To ensure the compound is the 3-nitro isomer and not the 5-nitro isomer, the following logic is
applied during analysis:

Acquire 1H NMR & NOESY

Check Pyrazole H-5 Shift
(Isit> 7.4 ppm?)

Check NOE Interaction _
((Benzyl CH2 <-> Pyrazole H-5)) No (Shift < 7.4 ppm)

Strong NOE Observed \No NOE (Steric Distance)

INDICATED:
1-benzyl-5-nitro isomer

CONFIRMED:

1-benzyl-3-nitro isomer

Click to download full resolution via product page
Figure 2: Decision tree for confirming regiochemical identity.

Explanation: In the 3-nitro isomer, the proton at position 5 (H-5) is spatially close to the benzyl
methylene group, resulting in a measurable NOE signal.[1] In the 5-nitro isomer, the nitro group
sterically blocks this interaction, and the adjacent proton (now H-3) is further away.
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Journal of Chemistry, 76, 1-10. (Foundational work on nitropyrazole alkylation ratios).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b2485102?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2485102?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

